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Compound of Interest
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Cat. No.: B086521 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ethyl acetimidate, and its more commonly handled hydrochloride salt, serves as a valuable

and versatile reagent in organic synthesis. Its utility stems from the reactive imidate

functionality, which acts as a powerful electrophile, enabling the construction of a variety of

nitrogen-containing compounds. This guide provides a comprehensive overview of ethyl
acetimidate's properties, synthesis, and key applications, complete with experimental

protocols, quantitative data, and mechanistic diagrams to support its use in research and

development.

Properties and Handling
Ethyl acetimidate is typically encountered as its hydrochloride salt, a white to light yellow

crystalline solid that is more stable and easier to handle than the free base, which is a colorless

to pale yellow liquid.[1][2] The hydrochloride salt is soluble in water and alcohols.[1][3]

Table 1: Physicochemical Properties of Ethyl Acetimidate Hydrochloride[1][3][4]
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Property Value

CAS Number 2208-07-3

Molecular Formula C₄H₁₀ClNO

Molecular Weight 123.58 g/mol

Appearance White to light yellow crystalline powder

Melting Point 112-114 °C

Solubility Soluble in water (50 mg/mL), ethanol

Synthesis of Ethyl Acetimidate Hydrochloride
The most common method for the preparation of ethyl acetimidate hydrochloride is the Pinner

reaction, which involves the acid-catalyzed reaction of a nitrile with an alcohol.[5][6]

Pinner Reaction Mechanism
The Pinner reaction begins with the protonation of the nitrile by a strong acid, typically

anhydrous hydrogen chloride, to form a highly electrophilic nitrilium ion. The alcohol then acts

as a nucleophile, attacking the nitrilium ion to form a protonated imidate. Subsequent

deprotonation yields the imidate, which is then protonated to form the stable Pinner salt (alkyl

imidate hydrochloride).[7][8]
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Step 1: Nitrilium Ion Formation

Step 2: Nucleophilic Attack

Step 3: Deprotonation and Protonation

Acetonitrile (CH₃C≡N)
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Protonation
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Step 1: Nucleophilic Attack

Step 2: Elimination of Ethanol

Step 3: Deprotonation

Ethyl Acetimidate HCl

Tetrahedral Intermediate

Primary/Secondary Amine (R-NH₂)

Nucleophilic Attack

Protonated Amidine

Elimination

Ethanol

Amidine

Deprotonation
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Step 1: Initial Nucleophilic Attack

Step 2: Intramolecular Cyclization

Step 3: Elimination

Ethyl Acetimidate
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2-Methyl-2-imidazoline

Elimination

Ethanol Ammonia
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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